Cas no 2309296-04-4 ((2S)-3-(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2309296-04-4
• MF: C₁₁H₁₇BrN₂O₅
• MW: 337.167082548141
• MDL: MFCD33031765
• CID: 5654664
• PubChem ID: 155943449
• Update Time: 2025-10-28

(2S)-3-(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-[(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 2309296-04-4
• EN300-27735522
• (2S)-3-(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid

• MDL： MFCD33031765
• Inchi： 1S/C11H17BrN2O5/c1-11(2,3)18-10(17)13-7(9(15)16)4-6-5-8(12)14-19-6/h6-7H,4-5H2,1-3H3,(H,13,17)(H,15,16)/t6-,7+/m1/s1
• InChI Key： FAWYTSTYZAEHPI-RQJHMYQMSA-N
• SMILES： BrC1C[C@@H](C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)ON=1

Computed Properties

• Exact Mass: 336.03208g/mol
• Monoisotopic Mass: 336.03208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.2Ų

Additional information on (2S)-3-(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl-2-{(tert-butoxy)carbonylamino}propanoic acid

Comprehensive Analysis of (2S)-3-((5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2309296-04-4)

The compound (2S)-3-((5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2309296-04-4) is a chiral, non-racemic small molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the bromo-substituted dihydrooxazole ring and the tert-butoxycarbonyl (Boc)-protected amino acid moiety, make it a valuable intermediate for drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its applications in targeted therapies.

In recent years, the demand for chiral building blocks like CAS 2309296-04-4 has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. The compound's stereospecificity and functional groups enable its use in creating complex molecular architectures, which are critical for developing next-generation therapeutics. A common question among scientists is how to optimize the synthesis of such Boc-protected amino acid derivatives to improve yield and purity—a topic frequently searched in academic and industrial databases.

From a biochemical perspective, the dihydrooxazole core of this molecule exhibits intriguing reactivity, particularly in cycloaddition reactions and as a precursor for heterocyclic scaffolds. The presence of the bromine atom further enhances its utility in cross-coupling reactions, a hot topic in modern organic chemistry. Discussions on platforms like ResearchGate often highlight the compound's potential in click chemistry and bioorthogonal labeling, aligning with trends in proteomics and chemical biology.

Another area of interest is the compound's stability under various conditions. The Boc group provides robust protection for the amine functionality, making CAS 2309296-04-4 suitable for multi-step synthetic routes. This characteristic is frequently explored in forums discussing peptide coupling strategies and solid-phase synthesis. Additionally, its solubility profile in organic solvents is a practical consideration for laboratory applications, often addressed in troubleshooting guides for synthetic chemists.

Environmental and safety considerations are also part of the conversation around this compound. While it is not classified as hazardous, proper handling protocols for bromo-containing compounds are emphasized in safety data sheets (SDS). Researchers often search for green chemistry alternatives to traditional synthesis methods, reflecting the broader shift toward sustainable practices in chemical manufacturing.

In summary, (2S)-3-((5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid represents a versatile tool for medicinal chemistry and material science. Its relevance to drug design, catalysis, and bioconjugation ensures its continued prominence in scientific literature. As the field evolves, this compound is likely to play a pivotal role in addressing challenges such as selective molecular recognition and therapeutic agent delivery.